Cas no 199725-33-2 (Pentanoic acid, 2-(2-formylphenoxy)-)
199725-33-2 structure
Product Name:Pentanoic acid, 2-(2-formylphenoxy)-
CAS No:199725-33-2
MF:C12H14O4
MW:222.237164020538
CID:1390885
Update Time:2024-08-16
Pentanoic acid, 2-(2-formylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 2-(2-formylphenoxy)-
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- Inchi: 1S/C12H14O4/c1-2-5-11(12(14)15)16-10-7-4-3-6-9(10)8-13/h3-4,6-8,11H,2,5H2,1H3,(H,14,15)
- InChI Key: QLXPWDOXKVMTFF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(OC1=CC=CC=C1C=O)CCC
Computed Properties
- Exact Mass: 222.08922
Experimental Properties
- Density: 1.193±0.06 g/cm3(Predicted)
- Boiling Point: 383.3±17.0 °C(Predicted)
- PSA: 63.6
- pka: 3.09±0.10(Predicted)
Pentanoic acid, 2-(2-formylphenoxy)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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